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Abstract
4-Cyclopropyl-2-methoxybenzeneboronic acid is a specialized arylboronic acid that has

garnered significant attention as a versatile building block in modern organic synthesis and

medicinal chemistry. The unique combination of a sterically demanding, conformationally rigid

cyclopropyl group and an electron-donating methoxy group imparts distinct physicochemical

properties that are highly valuable in the design of complex molecules and bioactive

compounds. This guide provides a comprehensive overview of its structure, properties,

synthesis, and critical applications, with a particular focus on its role in Suzuki-Miyaura cross-

coupling reactions. Detailed experimental protocols, mechanistic insights, and a discussion of

its relevance in drug discovery are presented to serve as a practical resource for researchers in

the field.

Introduction and Significance
Boronic acids are a cornerstone class of reagents in synthetic chemistry, primarily celebrated

for their role in palladium-catalyzed cross-coupling reactions.[1] Among these, 4-Cyclopropyl-2-
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methoxybenzeneboronic acid stands out due to its unique structural motifs.

The Cyclopropyl Group: This small, strained ring is a "bioisostere" of larger groups and can

introduce conformational rigidity. Its unique electronic properties, including enhanced π-

character in its C-C bonds, can significantly influence a molecule's binding affinity to

biological targets, improve metabolic stability, and enhance membrane permeability.[2] In

drug design, the incorporation of a cyclopropyl moiety can lead to enhanced potency and

reduced off-target effects.[2]

The Methoxy Group: Positioned ortho to the boronic acid, the methoxy group acts as an

electron-donating group, which can modulate the reactivity of the boronic acid in coupling

reactions. Its presence also influences the overall polarity and solubility of the molecule and

its derivatives.

The strategic placement of these groups makes this reagent a valuable tool for introducing a 4-

cyclopropyl-2-methoxyphenyl fragment, a scaffold that appears in various preclinical and

clinical drug candidates.[3]

Structural Analysis and Physicochemical Properties
A precise understanding of the molecule's structure and properties is fundamental to its

effective application.

Chemical Structure
The structure consists of a benzene ring substituted with a boronic acid group [-B(OH)₂] at

position 1, a methoxy group (-OCH₃) at position 2, and a cyclopropyl group at position 4.
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Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Field-Proven Experimental Protocol: Suzuki-Miyaura
Coupling
This protocol provides a robust starting point for coupling 4-Cyclopropyl-2-

methoxybenzeneboronic acid with a generic aryl bromide.

Materials:

4-Cyclopropyl-2-methoxybenzeneboronic acid (1.2 - 1.5 equivalents)

Aryl bromide (1.0 equivalent)

Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

Base (e.g., K₂CO₃, Na₂CO₃, 2-3 equivalents)

Solvent (e.g., Toluene/Water, Dioxane/Water, or DME)

Anhydrous, degassed solvents are required.

Workflow:

Caption: A typical experimental workflow for a Suzuki-Miyaura coupling reaction.

Causality Behind Choices:

Inert Atmosphere: The Pd(0) catalyst is sensitive to oxygen and must be handled under an

inert atmosphere (Nitrogen or Argon) to prevent decomposition.

Base Selection: The base activates the boronic acid and neutralizes the acid formed during

the reaction. Carbonates are common, but for sterically hindered substrates or less reactive

chlorides, stronger bases like K₃PO₄ may be necessary. [4]* Solvent System: A mixture of an

organic solvent and water is often used. Water helps to dissolve the inorganic base, while

the organic solvent dissolves the reactants. The choice of solvent can significantly impact

reaction rates and yields.
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Role in Drug Discovery and Medicinal Chemistry
The boronic acid functional group itself is a key pharmacophore in several FDA-approved

drugs, such as the proteasome inhibitor Bortezomib (Velcade). [5]These drugs often work by

forming a stable, reversible covalent bond with serine residues in the active sites of target

enzymes. [5] The 4-cyclopropyl-2-methoxyphenyl scaffold introduced by this reagent is

particularly valuable. The cyclopropyl group is known to confer several advantageous

properties in drug candidates:

Metabolic Stability: It can block sites of metabolism, increasing the drug's half-life. [2]*

Potency and Selectivity: Its rigid structure can lock the molecule into a bioactive

conformation, improving binding affinity and selectivity for the target receptor. [2]* Improved

Pharmacokinetics: It can enhance properties like membrane permeability and reduce plasma

clearance. [2] An example is the p38α MAP kinase inhibitor BMS-582949, where the N-

cyclopropyl group was found to improve hydrogen bonding characteristics and confer a

superior pharmacokinetic profile compared to other alkyl substituents. [3]While this example

does not use our specific boronic acid, it highlights the strategic value of the cyclopropyl

fragment in designing potent and effective clinical candidates.

Safety, Handling, and Storage
As with all laboratory chemicals, proper safety protocols must be followed.

Handling: Handle in a well-ventilated area or fume hood. Wear appropriate personal

protective equipment (PPE), including safety glasses, gloves, and a lab coat. Avoid creating

dust. [6][7]Wash hands thoroughly after handling. [8]* Hazards: May cause skin, eye, and

respiratory irritation. [6][9]* Storage: Store in a tightly sealed container in a cool, dry, and

well-ventilated place (recommended 2-8 °C). [10][6]Keep away from strong oxidizing agents.

Conclusion
4-Cyclopropyl-2-methoxybenzeneboronic acid is more than just a chemical reagent; it is an

enabling tool for innovation in organic synthesis and drug discovery. Its unique structural

features provide a direct route to incorporate a valuable molecular scaffold that can impart

desirable properties to target molecules. A thorough understanding of its properties, reaction
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mechanisms, and handling requirements, as detailed in this guide, is essential for researchers

aiming to leverage its full potential in creating novel materials and next-generation therapeutics.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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